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Compound of Interest

Compound Name: Isobutrin

CAS No.: 536-01-6

Cat. No.: B1238462

Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are integral to laboratory safety and environmental

stewardship. This guide provides essential, step-by-step procedures for the proper disposal of

Isobutrin.

Important Note: A specific Safety Data Sheet (SDS) with detailed disposal instructions for

Isobutrin is not readily available in public resources. Therefore, the following guidance is

based on established best practices for the disposal of research-grade organic compounds,

particularly natural products like chalcones. It is imperative to treat Isobutrin as a chemical

waste product and consult with your institution's Environmental Health and Safety (EHS)

department for guidance that complies with local, state, and federal regulations.

Isobutrin Profile and Disposal-Relevant Data
A foundational understanding of a compound's properties is critical for its safe handling and

disposal. The table below summarizes the available data for Isobutrin.
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Property Value

Chemical Name Isobutrin

Synonyms 3,4,2',4'-Tetrahydroxychalcone-3,4'-diglucoside

Molecular Formula C₂₇H₃₂O₁₅

Appearance Bright yellow pigment

Source
Extracted from the flowers of Butea

monosperma (Flame of the Forest).[1][2][3]

Chemical Class Chalcone, Flavonoid

General Properties

Considered by some sources to be

biodegradable and non-toxic.[1] However, in a

laboratory setting, it should be handled with the

standard precautions for a research chemical.

GHS Hazard Classification

Not explicitly classified. In the absence of

specific data, it is prudent to handle it as a

standard chemical waste product.

Experimental Protocol for the Disposal of Isobutrin
The appropriate disposal method for Isobutrin is contingent on its physical state (solid or liquid

solution) and the nature of any solvents used.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure you are wearing the appropriate PPE:

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

All handling of solid Isobutrin or concentrated solutions should be conducted in a well-

ventilated area or a chemical fume hood.
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Waste Identification and Segregation
Proper characterization and segregation of waste are fundamental to a safe disposal process.

All waste containing Isobutrin should be treated as chemical waste.

Solid Waste:

Collect pure, unused, or expired Isobutrin powder in a designated waste container.

Any materials contaminated with solid Isobutrin, such as weighing paper, contaminated

gloves, pipette tips, and absorbent pads from spill cleanups, should also be collected as

solid chemical waste.

Liquid Waste:

Solutions containing Isobutrin must be collected in a separate, sealed, and appropriately

labeled container for liquid chemical waste.

Crucially, do not mix Isobutrin solutions with other incompatible waste streams.

Halogenated and non-halogenated solvent waste should generally be kept separate.[4]

Consult your institution's guidelines for solvent waste segregation.

Waste Containment and Labeling
Container Selection: Choose a waste container that is chemically compatible with the waste

being collected. For instance, use a high-density polyethylene (HDPE) container for both

solid and liquid waste. Ensure the container has a secure, screw-top lid.[5]

Labeling: Immediately and clearly label the waste container. The label must include:

The words "Hazardous Waste" (as a conservative measure in the absence of a formal

SDS).

The full chemical name: "Isobutrin".

If it is a solution, list all solvent components and their approximate concentrations.

An accumulation start date.
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On-Site Accumulation and Storage
Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within your laboratory.

The SAA should be located at or near the point of waste generation, be under the control of

the laboratory personnel, and be clearly marked.

Ensure the container is kept closed at all times except when adding waste.[4]

Final Disposal
The ultimate disposal of Isobutrin waste must be handled by licensed professionals to

ensure it is managed in an environmentally sound manner.

Contact your institution's EHS department to schedule a pickup for your chemical waste. Do

not attempt to dispose of Isobutrin in the regular trash or pour solutions down the sanitary

sewer unless you have received explicit permission from your EHS department to do so for

this specific compound.[6][7]

Logical Workflow for Isobutrin Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Isobutrin waste in a laboratory setting.
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Isobutrin Waste Generated

Identify Physical State
(Solid or Liquid?)

Solid Waste
(Powder, Contaminated Debris)

Solid

Liquid Waste
(Solutions)

Liquid

Collect in a designated,
compatible solid waste container.

Collect in a designated,
compatible liquid waste container.

Segregate from incompatible solvents.

Label Container:
- 'Hazardous Waste'

- 'Isobutrin'
- List all components & concentrations

- Accumulation Date

Securely seal container and
store in designated Satellite
Accumulation Area (SAA).

Contact Institutional EHS
for Waste Pickup and Final Disposal.

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Isobutrin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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